N-((1-((2,5-dimethylphenyl)sulfonyl)pyrrolidin-2-yl)methyl)-4-nitrobenzamide

• IUPAC Name: N-[[1-(2,5-dimethylphenyl)sulfonylpyrrolidin-2-yl]methyl]-4-nitrobenzamide
• InChI: InChI=1S/C20H23N3O5S/c1-14-5-6-15(2)19(12-14)29(27,28)22-11-3-4-18(22)13-21-20(24)16-7-9-17(10-8-16)23(25)26/h5-10,12,18H,3-4,11,13H2,1-2H3,(H,21,24)
• InChI Key: VTDGFFFDPIEHAR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)S(=O)(=O)N2CCCC2CNC(=O)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C20H23N3O5S
• Molecular Weight: 417.5 g/mol

Description

N-((1-((2,5-dimethylphenyl)sulfonyl)pyrrolidin-2-yl)methyl)-4-nitrobenzamide, also known as DPP4 inhibitor, is a chemical compound that has been widely studied for its potential use in the treatment of diabetes.

Scientific Research Applications

Solubility and Chemical Behavior

• Solubility Determination and Modeling : The solubility of p-nitrobenzamide (a component structurally related to the requested compound) in various solvents was studied. The solubility increased with temperature in solvents like dimethyl sulfoxide (DMSO), N,N-dimethylformamide (DMF), and N-methyl-2-pyrrolidinone (NMP), indicating potential applications in chemical processes requiring solubility modulation (Yang Yuan et al., 2019).

• Synthesis and Properties of Novel Soluble Fluorinated Polyamides : Fluorinated polyamides containing pyridine and sulfone moieties, synthesized using similar structural components as N-((1-((2,5-dimethylphenyl)sulfonyl)pyrrolidin-2-yl)methyl)-4-nitrobenzamide, demonstrated solubility in organic solvents and high thermal stability, suggesting applications in materials science (Xiao-Ling Liu et al., 2013).

Radiolabelling and Imaging

• Development of [11C]L-159,884 for Angiotensin II Receptor Imaging : Compounds structurally related to the requested chemical were used to develop radiolabelled ligands for angiotensin II AT1 receptors. This suggests potential use in medical imaging and pharmacological studies (T. Hamill et al., 1996).

Material Science Applications

• Synthesis of 2,5-Disubstituted Pyrroles and Pyrrolidines : The use of intermediates with structural similarities in synthesizing various heterocyclic compounds, including pyrrolidines, highlights its role in the development of new materials and chemicals (S. Benetti et al., 2002).

• Synthesis and Antimycobacterial Activity of Nitrobenzamide Derivatives : Nitrobenzamide derivatives, which share structural components with the target compound, were synthesized and showed promising antimycobacterial activity. This indicates potential applications in developing new antimicrobial agents (Hongjiang Wang et al., 2019).

• Preparation and Characterization of Aromatic Polyamides : Ether-sulfone-dicarboxylic acids, structurally related to the requested compound, were used to create soluble, thermally stable polyamides. This suggests applications in high-performance materials (S. Hsiao & P. Huang, 1997).